n-(3-(Ethyl(phenyl)amino)propyl)isobutyramide

Specification

• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: N-[3-(N-ethylanilino)propyl]-2-methylpropanamide
• Standard InChI: InChI=1S/C15H24N2O/c1-4-17(14-9-6-5-7-10-14)12-8-11-16-15(18)13(2)3/h5-7,9-10,13H,4,8,11-12H2,1-3H3,(H,16,18)
• Standard InChI Key: OBUZOJBBBSRETJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCNC(=O)C(C)C)C1=CC=CC=C1

Introduction

Potential Applications

While specific applications of n-(3-(Ethyl(phenyl)amino)propyl)isobutyramide are not well-documented, compounds with similar structures have been explored for various biological activities:

• Pharmaceuticals: Amides are often used in drug design due to their stability and ability to interact with biological targets. The presence of a phenyl group could enhance interactions with enzymes or receptors.

• Materials Science: Amides can serve as building blocks for polymers and other materials due to their ability to form hydrogen bonds.

Synthesis and Characterization

The synthesis of n-(3-(Ethyl(phenyl)amino)propyl)isobutyramide would typically involve the reaction of an appropriate amine with isobutyryl chloride or a similar reagent. Characterization methods such as NMR and mass spectrometry would be used to confirm the structure.

Research Findings and Future Directions

Given the lack of specific research on this compound, future studies could focus on its synthesis, biological activity screening, and potential applications in pharmaceuticals or materials science. The compound's structure suggests it could be a candidate for further modification to enhance specific properties.